molecular formula C18H36O2 B8536097 Propylheptyl caprylate CAS No. 868839-23-0

Propylheptyl caprylate

Cat. No.: B8536097
CAS No.: 868839-23-0
M. Wt: 284.5 g/mol
InChI Key: WHBKVWBGTBULQY-UHFFFAOYSA-N
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Description

Propylheptyl caprylate is a useful research compound. Its molecular formula is C18H36O2 and its molecular weight is 284.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

868839-23-0

Molecular Formula

C18H36O2

Molecular Weight

284.5 g/mol

IUPAC Name

2-propylheptyl octanoate

InChI

InChI=1S/C18H36O2/c1-4-7-9-10-12-15-18(19)20-16-17(13-6-3)14-11-8-5-2/h17H,4-16H2,1-3H3

InChI Key

WHBKVWBGTBULQY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(=O)OCC(CCC)CCCCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

500 g 2-propylheptanol, 500 g octanoic acid methyl ester and 50 g Novozym 435 (Novo, Denmark: immobilized lipase—lipase B—from Candida antarctica) were heated under nitrogen for 5 h to 45° C. The temperature was then increased to 60° C. and vacuum (20 mbar) was applied. After 48 h under these conditions, the reaction was terminated. After the enzyme had been filtered off, the product accumulated as a colorless oil. Less than 1% of the educts could be detected by GC.
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Synthesis routes and methods II

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158.3 g 2-propylheptanol (1 mol) and 144.2 g caprylic acid (1 mol) were heated for 5 h to 220° C. on a water separator together with 0.30 g Fascat® 2001 (Sn oxalate: 0.1% by weight, based on the composition as a whole). After the separation of water had stopped, the crude product was distilled in an oil pump vacuum through a 250 mm Vigreux column (T=92-94° C.). 282.4 g of a colorless oil were obtained: OHV=<1, AV=<0.1.
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